Cas no 2060044-20-2 (2-tert-butyl-4-hydrazinyl-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 2-tert-butyl-4-hydrazinyl-7H-pyrrolo2,3-dpyrimidine
• CAS No: 2060044-20-2
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• MDL: MFCD30498642
• CID: 5173638
• PubChem ID: 125454637
• Update Time: 2025-06-07

2-tert-butyl-4-hydrazinyl-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-Tert-butyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)hydrazine
• 2-tert-butyl-4-hydrazinyl-7H-pyrrolo2,3-dpyrimidine

• MDL： MFCD30498642
• Inchi： 1S/C10H15N5/c1-10(2,3)9-13-7-6(4-5-12-7)8(14-9)15-11/h4-5H,11H2,1-3H3,(H2,12,13,14,15)
• InChI Key： WHLQLZQAOAUSRV-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(NN)=C2C=CNC2=N1

Additional information on 2-tert-butyl-4-hydrazinyl-7H-pyrrolo2,3-dpyrimidine

2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2060044-20-2): A Comprehensive Overview

2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2060044-20-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine make it a promising candidate for various pharmacological studies.

The chemical structure of 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine is characterized by a pyrrolopyrimidine core with a tert-butyl group at the 2-position and a hydrazine moiety at the 4-position. The tert-butyl group provides steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability. The hydrazine moiety, on the other hand, is known for its reactivity and ability to form various derivatives, making it a versatile functional group in synthetic chemistry.

Recent studies have highlighted the potential of 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

In addition to its antitumor properties, 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The pharmacokinetic properties of 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine have been studied in preclinical models. Results indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Toxicity studies have shown that 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Preclinical data suggest that the compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

The synthesis of 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine has been optimized using modern synthetic methods. Key steps include the formation of the pyrrolopyrimidine core through a multistep process involving cyclization reactions and functional group manipulations. The tert-butyl and hydrazine moieties are introduced through selective substitution reactions under mild conditions. These synthetic strategies ensure high yields and purity, making large-scale production feasible.

In conclusion, 2-tert-butyl-4-hydrazinyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2060044-20-2) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanism of action in greater detail and explore its potential applications in treating various diseases.